8-Epixanthatin

• IUPAC Name: 7-methyl-3-methylidene-6-(3-oxobut-1-enyl)-4,7,8,8a-tetrahydro-3aH-cyclohepta[b]furan-2-one
• InChI: InChI=1S/C15H18O3/c1-9-8-14-13(11(3)15(17)18-14)7-6-12(9)5-4-10(2)16/h4-6,9,13-14H,3,7-8H2,1-2H3
• InChI Key: RBRPTFMVULVGIC-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2C(CC=C1C=CC(=O)C)C(=C)C(=O)O2
• Molecular Formula: C15H18O3
• Molecular Weight: 246.30 g/mol

Description

8-Epixanthatin is a sesquiterpene lactone.
This compound is a natural product found in Xanthium orientale and Xanthium strumarium with data available.

Scientific Research Applications

• Phototropic Responses in Plants : 8-Epixanthatin plays a crucial role in mediating the phototropic curvature in sunflower hypocotyls. It acts as a light-induced growth inhibitor, causing a differential growth response on the lighted and shaded sides of the plant structure, thus contributing to phototropic movement (Yokotani-Tomita et al., 1999).

• Auxin-Inhibition : this compound has been identified as an auxin-inhibiting substance in sunflower seedlings. This inhibition impacts the growth of various plant tissues, indicating its potential role in plant development and response to environmental stimuli (Yokotani-Tomita et al., 1997).

• Phytotoxic Activity : Research has explored the phytotoxic compounds isolated from Xanthium spinosum leaves, including this compound. These compounds exhibit significant phytotoxic activity, suggesting their potential use in natural herbicides and in understanding plant competition and invasive species dynamics (Yuan et al., 2018).

• Cytotoxic Properties : Studies have demonstrated the cytotoxic effects of sesquiterpene lactones, including 8-epi-xanthatin, on various human tumor cell lines. This suggests potential applications in cancer research and treatment (Kim et al., 2003).

• Potential in Plant Signaling : The interaction of this compound with plant signaling pathways, particularly the KARRIKIN-INSENSITIVE2 signaling pathway, has been hypothesized. This could provide insights into the role of sesquiterpene lactones in plant development and environmental responses (Rahimi & Bouwmeester, 2021).

• Chemical Synthesis : Efforts in chemical synthesis have led to the successful total synthesis of (+)-8-epi-xanthatin, contributing to the exploration of its biological activities and potential applications (Kummer et al., 2005).